Cas no 87828-92-0 (1,2-Benzisoxazole, 3-(2,6-dichlorophenyl)-)
87828-92-0 structure
Product Name:1,2-Benzisoxazole, 3-(2,6-dichlorophenyl)-
CAS No:87828-92-0
MF:C13H7Cl2NO
MW:264.106781244278
CID:651928
PubChem ID:13127039
Update Time:2025-04-19
1,2-Benzisoxazole, 3-(2,6-dichlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole, 3-(2,6-dichlorophenyl)-
- 3-(2,6-dichlorophenyl)-1,2-benzoxazole
- 3-(2,6-Dichlorophenyl)benzo[d]isoxazole
- DTXSID00520157
- 87828-92-0
-
- Inchi: 1S/C13H7Cl2NO/c14-9-5-3-6-10(15)12(9)13-8-4-1-2-7-11(8)17-16-13/h1-7H
- InChI Key: WEETZFYEJCKAFN-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1C1C2C=CC=CC=2ON=1)Cl
Computed Properties
- Exact Mass: 262.9904692g/mol
- Monoisotopic Mass: 262.9904692g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 26Ų
1,2-Benzisoxazole, 3-(2,6-dichlorophenyl)- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
87828-92-0 (1,2-Benzisoxazole, 3-(2,6-dichlorophenyl)-) Related Products
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